ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[(3-methoxy-1-methylpyrazole-4-carbonyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C14H17N3O4S/c1-5-21-14(19)11-8(2)6-10(22-11)15-12(18)9-7-17(3)16-13(9)20-4/h6-7H,5H2,1-4H3,(H,15,18)
• InChI Key: MDTMXLPHUJPNKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CN(N=C2OC)C)C
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol
• CAS No.: 2034474-32-1

Description

Ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H17N3O4S and its molecular weight is 323.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Synthesis : A study by Machado et al. (2011) detailed the efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, highlighting the significant reduction in reaction times and high yields through ultrasound irradiation. This methodology points to the potential for creating derivatives of the specified ethyl compound with precise control over the reaction outcome (Machado et al., 2011).

• Precursors in Cross-Coupling Reactions : Arbačiauskienė et al. (2011) utilized ethyl 3- and 5-triflyloxy-1H-pyrazole-4-carboxylates as precursors in Sonogashira-type cross-coupling reactions to obtain condensed pyrazoles, demonstrating the compound's utility in synthesizing complex heterocyclic structures with potential pharmaceutical applications (Arbačiauskienė et al., 2011).

• Microwave-Assisted Amidation : Milosevic et al. (2015) described a microwave-assisted process for direct amidation of ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate, leading to carboxamides in good yields. This process underscores the compound's versatility in forming amide bonds, which are crucial in pharmaceutical chemistry (Milosevic et al., 2015).

Applications in Compound Synthesis and Biological Activity

• Cytotoxic Activity : Hassan et al. (2015) synthesized novel pyrazolo[1,5-a]pyrimidines and related Schiff bases from ethyl 5-amino-3-(4-methoxyphenylamino)-N-aryl-1H-pyrazole-4-carboxamides, which were investigated for their cytotoxicity against human cancer cell lines. This research provides insight into the compound's potential as a scaffold for developing anticancer agents (Hassan et al., 2015).

• Synthesis of Heterocyclic Compounds : Vysokova et al. (2017) proposed a method for synthesizing ethyl 5-(3-aryl-4-formyl-1H-pyrazol-1-yl)-1,2,3-thiadiazole-4-carboxylates, providing substrates for further modification and study of biological activity. This highlights the use of ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-3-methylthiophene-2-carboxylate derivatives in creating biologically active molecules (Vysokova et al., 2017).